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Compound of Interest

Compound Name: Amidoflumet

cat. No.: B1277874

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amidoflumet is a trifluoromethanesulfonanilide insecticide and acaricide developed for the
control of house dust mites.[1] This technical guide provides a comprehensive overview of its
chemical identity, properties, and available experimental data to support further research and
development.

Chemical Identity and Synonyms

The systematic IUPAC name for Amidoflumet is methyl 5-chloro-2-
{[(trifluoromethyl)sulfonyllJamino}benzoate.[2] It is also known by several synonyms, which are
crucial for comprehensive literature searches and material sourcing.

Table 1: IUPAC Name and Synonyms of Amidoflumet
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Type Name
methyl 5-chloro-2-

IUPAC Name , _
{[(trifluoromethyl)sulfonyllJamino}benzoate
5-Chloro-2-

Synonym {[(trifluoromethyl)sulfonyl]amino}benzoic acid
methyl ester
Methyl 5-chloro-2-

Synonym ) ]
(trifluoromethylsulfonylamino)benzoate

Synonym Amidoflumet [ISO, JAN]

CAS Number 84466-05-7

Physicochemical and Quantitative Data

Amidoflumet is a pale yellow to white crystalline powder.[3] It exhibits good solubility in polar
organic solvents such as N,N-dimethylformamide, acetonitrile, and methanol, but has poor
solubility in water.[3] A summary of its key quantitative properties is presented below.

Table 2: Physicochemical Properties of Amidoflumet

Property Value Reference
Molecular Formula CoH7CIF3NO4S [3][4]
Molecular Weight 317.67 g/mol [3114]

Pale yellow to white crystalline
Appearance [3]

powder
Melting Point 81-85°C [3]

Acid Dissociation Constant

~3.8 3
(PKa) .

~1.51 x 1071 Pa (Gas
Vapor Pressure ) [3]
saturation method)
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Experimental Protocols

Detailed experimental protocols for the synthesis and biological evaluation of Amidoflumet are
not extensively available in peer-reviewed literature. However, based on existing
documentation, the following outlines can be inferred.

Synthesis of Amidoflumet

A definitive, step-by-step synthesis protocol for Amidoflumet is not publicly detailed. However,
the general synthesis of related trifluoromethanesulfonanilide compounds involves the reaction
of a substituted aniline with trifluoromethanesulfonyl chloride or a related
trifluoromethanesulfonylating agent. For Amidoflumet, this would conceptually involve the
reaction of methyl 2-amino-5-chlorobenzoate with a trifluoromethanesulfonylating agent.

Miticidal Activity Assay (Conceptual)

The miticidal activity of Amidoflumet has been evaluated against various house dust mites,
including Dermatophagoides farinae, Tyrophagus putrescentiae, and Chelacaropsis moorei. A
common method for assessing miticidal activity is the filter paper contact method.

o Preparation of Test Substance: Amidoflumet is dissolved in a suitable solvent (e.qg.,
acetone) to prepare a stock solution of a specific concentration.

o Treatment of Filter Paper: A defined volume of the test solution is uniformly applied to a filter
paper disc and the solvent is allowed to evaporate completely.

e [ntroduction of Mites: A known number of adult mites are released onto the treated filter
paper.

 Incubation: The filter paper with the mites is placed in a controlled environment (e.g., specific
temperature and humidity) for a set duration.

o Mortality Assessment: After the incubation period, the number of dead and live mites is
counted under a microscope to determine the mortality rate.

Mechanism of Action
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The precise biochemical mechanism of action for Amidoflumet is currently reported as
unknown.[1] This represents a significant area for future research to understand its specific
molecular targets within the mite nervous system or other physiological pathways.

Visualizations
Logical Workflow for Amidoflumet Discovery and
Evaluation

The following diagram illustrates the logical progression from compound synthesis to efficacy
testing as can be inferred from the available literature.
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Click to download full resolution via product page

Caption: Logical workflow for the synthesis and miticidal evaluation of Amidoflumet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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